Cas no 1164457-90-2 (3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid)

• Product Name: 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid
• CAS No: 1164457-90-2
• MF: C₁₇H₁₀ClF₃N₂O₂
• MW: 366.721713542938
• MDL: MFCD00664519
• CID: 1087692
• Update Time: 2025-06-13

3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-indol-3-yl)acrylic acid
• 3-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indol-3-yl}acrylic acid
• 3-(1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1h-indol-3-yl)acrylic acid
• 3-[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1h-indol-3-yl]acrylic acid
• 3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]indol-3-yl}prop-2-enoic acid
• AC1LSZVE
• HMS2374B19
• MolPort-001-777-703
• 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid

• MDL： MFCD00664519
• Inchi： 1S/C17H10ClF3N2O2/c18-13-7-11(17(19,20)21)8-22-16(13)23-9-10(5-6-15(24)25)12-3-1-2-4-14(12)23/h1-9H,(H,24,25)/b6-5+
• InChI Key： CBPTZQXBTXUKSD-AATRIKPKSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=C(/C=C/C(=O)O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 250-253°C

3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid

Comprehensive Overview of 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid (CAS No. 1164457-90-2)

3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid (CAS No. 1164457-90-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique indole and pyridine moieties, exhibits remarkable potential in various applications, including drug discovery and agrochemical research. Its molecular structure, featuring a chloro and trifluoromethyl substituent, enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

The growing interest in 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid is driven by its versatility and the increasing demand for novel compounds in pharmaceutical development. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating cancers and inflammatory diseases. The compound's acrylic acid moiety further expands its utility, enabling conjugation with other molecules to create hybrid structures with enhanced bioactivity.

In the context of current trends, the search for sustainable synthetic methods and green chemistry approaches has led to renewed interest in compounds like 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid. Scientists are exploring eco-friendly catalytic systems and solvent-free reactions to synthesize such molecules, aligning with global efforts to reduce environmental impact. This aligns with the frequent searches for green synthesis and eco-friendly intermediates in academic and industrial databases.

Another hot topic in the scientific community is the application of artificial intelligence (AI) in drug discovery. The structural complexity of 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid makes it an ideal candidate for computational modeling and virtual screening. AI-driven platforms can predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This resonates with the increasing number of queries related to AI in chemistry and machine learning for drug design.

From a commercial perspective, the demand for high-purity intermediates like 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid is on the rise. Pharmaceutical companies and research institutions seek reliable suppliers to ensure consistent quality for their experiments. This has led to a surge in searches for custom synthesis services and bulk chemical suppliers, highlighting the compound's industrial relevance.

In summary, 3-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acrylic Acid (CAS No. 1164457-90-2) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with the evolving trends in sustainable chemistry and AI-driven research, position it as a compound of enduring significance. As scientific advancements continue, this molecule is poised to play a pivotal role in shaping the future of chemical and pharmaceutical industries.